Cas no 2639456-88-3 (3-(pyridazin-3-yl)propanoic acid hydrochloride)

3-(Pyridazin-3-yl)propanoic acid hydrochloride is a heterocyclic carboxylic acid derivative with a pyridazine core, offering versatile reactivity for pharmaceutical and chemical synthesis. The hydrochloride salt enhances solubility and stability, making it suitable for applications in medicinal chemistry, particularly as a building block for drug discovery. Its pyridazine moiety provides a rigid scaffold for molecular interactions, while the propanoic acid group allows for further functionalization. This compound is valued for its potential in developing bioactive molecules, including enzyme inhibitors or receptor modulators. High purity and consistent quality ensure reliable performance in research and industrial settings.
3-(pyridazin-3-yl)propanoic acid hydrochloride structure
2639456-88-3 structure
Product Name:3-(pyridazin-3-yl)propanoic acid hydrochloride
CAS No:2639456-88-3
MF:C7H9ClN2O2
MW:188.611560583115
MDL:MFCD33549627
CID:5652028
PubChem ID:165900952
Update Time:2025-06-14

3-(pyridazin-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(pyridazin-3-yl)propanoic acid hydrochloride
    • MDL: MFCD33549627
    • Inchi: 1S/C7H8N2O2.ClH/c10-7(11)4-3-6-2-1-5-8-9-6;/h1-2,5H,3-4H2,(H,10,11);1H
    • InChI Key: ACJOCELAHJZGKN-UHFFFAOYSA-N
    • SMILES: C(C1N=NC=CC=1)CC(=O)O.Cl

3-(pyridazin-3-yl)propanoic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27780132-0.05g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95.0%
0.05g
$295.0 2025-03-19
Enamine
EN300-27780132-0.1g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95.0%
0.1g
$440.0 2025-03-19
Enamine
EN300-27780132-0.25g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95.0%
0.25g
$629.0 2025-03-19
Enamine
EN300-27780132-0.5g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95.0%
0.5g
$991.0 2025-03-19
Enamine
EN300-27780132-1.0g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95.0%
1.0g
$1272.0 2025-03-19
Enamine
EN300-27780132-2.5g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95.0%
2.5g
$2492.0 2025-03-19
Enamine
EN300-27780132-5.0g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95.0%
5.0g
$3687.0 2025-03-19
Enamine
EN300-27780132-10.0g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95.0%
10.0g
$5467.0 2025-03-19
Enamine
EN300-27780132-1g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95%
1g
$1272.0 2023-09-09
Enamine
EN300-27780132-5g
3-(pyridazin-3-yl)propanoic acid hydrochloride
2639456-88-3 95%
5g
$3687.0 2023-09-09

Additional information on 3-(pyridazin-3-yl)propanoic acid hydrochloride

Comprehensive Overview of 3-(pyridazin-3-yl)propanoic acid hydrochloride (CAS No. 2639456-88-3)

3-(pyridazin-3-yl)propanoic acid hydrochloride (CAS No. 2639456-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridazine core and propanoic acid moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, owing to its unique structural features and reactivity.

The pyridazine ring system, a key component of this compound, is a nitrogen-containing heterocycle that exhibits remarkable pharmacological properties. Its presence in 3-(pyridazin-3-yl)propanoic acid hydrochloride enhances the molecule's ability to interact with biological targets, making it a valuable candidate for drug design. Recent studies have explored its potential in modulating enzyme activity and receptor binding, which aligns with the growing demand for small-molecule therapeutics in treating complex diseases.

In the context of synthetic chemistry, 3-(pyridazin-3-yl)propanoic acid hydrochloride serves as a versatile intermediate. Its carboxylic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for researchers focusing on structure-activity relationship (SAR) studies, a hot topic in modern drug development. The compound's hydrochloride salt form also improves its solubility, facilitating its use in aqueous reaction conditions and biological assays.

From an industrial perspective, the demand for high-purity intermediates like 3-(pyridazin-3-yl)propanoic acid hydrochloride is rising, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are increasingly investing in custom synthesis services to obtain such compounds for their R&D pipelines. This trend underscores the importance of reliable chemical suppliers who can provide consistent quality and scalability.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The pyridazine scaffold is known to cross the blood-brain barrier (BBB), making it a promising candidate for developing neuroactive drugs. With mental health and neurodegenerative disorders becoming a global priority, 3-(pyridazin-3-yl)propanoic acid hydrochloride could contribute to breakthroughs in treating conditions like Alzheimer's and Parkinson's diseases.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis methods to minimize waste and energy consumption during its production. This aligns with the broader push for eco-friendly pharmaceutical manufacturing, a topic gaining traction among policymakers and industry leaders.

In summary, 3-(pyridazin-3-yl)propanoic acid hydrochloride (CAS No. 2639456-88-3) is a multifaceted compound with significant potential in drug discovery, synthetic chemistry, and CNS research. Its unique structural attributes and adaptability make it a valuable asset for scientists tackling some of today's most pressing medical challenges. As research continues to unfold, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd